Cas no 30836-96-5 (6-nitroquinoline-2-carboxylic acid)

• Product Name: 6-nitroquinoline-2-carboxylic acid
• CAS No: 30836-96-5
• MF: C₁₀H₆N₂O₄
• MW: 218.165642261505
• MDL: MFCD08436460
• CID: 1016054
• PubChem ID: 12324258
• Update Time: 2025-04-24

6-nitroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-nitroquinoline-2-carboxylic acid
• 6-Nitro-2-quinolinecarboxylic acid
• 6-NITROQUINOLINE-2-CARBOXYLICACID
• DTXSID90489163
• SB70096
• MFCD08436460
• 2-Quinolinecarboxylic acid, 6-nitro-
• AKOS000319916
• 2-carboxy-6-nitroquinoline
• AS-41384
• CFOGTLCSNDGABE-UHFFFAOYSA-N
• CS-0308013
• AMY26363
• A850495
• 30836-96-5
• SCHEMBL8541741
• EN300-104946

• MDL： MFCD08436460
• Inchi： 1S/C10H6N2O4/c13-10(14)9-3-1-6-5-7(12(15)16)2-4-8(6)11-9/h1-5H,(H,13,14)
• InChI Key： CFOGTLCSNDGABE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C=C(C=CC2=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 218.03275668g/mol
• Monoisotopic Mass: 218.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96Ų

Additional information on 6-nitroquinoline-2-carboxylic acid

6-Nitroquinoline-2-Carboxylic Acid (CAS No. 30836-96-5): A Comprehensive Overview

6-nitroquinoline-2-carboxylic acid, also known by its CAS registry number 30836-96-5, is a synthetic compound that has garnered significant attention in the field of biopharmaceuticals. This article delves into the structure, synthesis, biological properties, and potential applications of this intriguing molecule, particularly focusing on its relevance to modern drug discovery and development.

The chemical structure of 6-nitroquinoline-2-carboxylic acid features a quinoline ring system with a nitro group at the 6-position and a carboxylic acid group at the 2-position. This unique arrangement endows the compound with distinct chemical properties, making it a valuable subject of study in various scientific domains.

Recent studies have highlighted the potential of 6-nitroquinoline-2-carboxylic acid as a precursor in the synthesis of bioactive compounds. Its structural versatility allows for easy modification, enabling researchers to explore its applications in cancer therapy, antimicrobial agents, and other therapeutic areas.

In the realm of oncology, this compound has shown promise as a scaffold for developing targeted therapies. By incorporating functional groups that enhance selectivity and bioavailability, scientists are leveraging its framework to create novel drugs with improved efficacy against various cancer types.

Additionally, 6-nitroquinoline-2-carboxylic acid has been investigated for its role in infectious disease research. Its ability to interact with bacterial and viral targets makes it a valuable tool in the development of new antimicrobial agents, addressing the growing challenge of antibiotic resistance.

The synthesis of 6-nitroquinoline-2-carboxylic acid involves multi-step organic chemistry procedures, including nitration and oxidation reactions. Researchers have optimized these methods to achieve higher yields and purities, facilitating its use in large-scale production for both research and commercial purposes.

Recent advancements in drug delivery systems have also explored the potential of this compound as a component in targeted drug formulations. Its chemical structure allows for easy conjugation with biocompatible materials, enabling precise delivery of therapeutic agents to specific tissues or cells.

Moreover, 6-nitroquinoline-2-carboxylic acid has been studied for its potential in diagnostic applications. Its unique reactivity and stability make it a suitable candidate for use in assays and imaging techniques, aiding in the early detection of diseases.

As research into 6-nitroquinoline-2-carboxylic acid continues to evolve, new applications are being discovered, solidifying its position as a valuable compound in the biomedical sciences. Its combination of structural diversity and biological activity makes it an indispensable tool for researchers and pharmaceutical developers alike.